5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide

• IUPAC Name: 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C13H12ClNO3/c1-15(8-10-3-2-6-18-10)13(17)11-7-9(14)4-5-12(11)16/h2-7,16H,8H2,1H3
• InChI Key: KIFPLYRAKXCAAD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2=C(C=CC(=C2)Cl)O
• Molecular Formula: C13H12ClNO3
• Molecular Weight: 265.69 g/mol

Description

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide, also known as SM-1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. SM-1 is a benzamide derivative that has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is not fully understood. However, it has been suggested that the compound may exert its anti-tumor and anti-inflammatory effects through the inhibition of NF-κB signaling pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of various cellular processes, including inflammation and cell survival.
Biochemical and Physiological Effects:
5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has also been shown to inhibit the migration and invasion of cancer cells. Furthermore, the compound has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is its potential as a therapeutic agent for various diseases, including cancer and inflammation. The compound has shown promising results in various preclinical studies, and further research is needed to determine its clinical potential. One of the limitations of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. One of the areas that require further investigation is the mechanism of action of the compound. Further studies are needed to elucidate the molecular targets of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide and to determine its mode of action. Another area that requires further investigation is the pharmacokinetics and pharmacodynamics of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. Further studies are needed to determine the optimal dosage and administration route of the compound. Additionally, the potential toxicity and side effects of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide need to be investigated to determine its safety profile.
Conclusion:
In conclusion, 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound has shown promising results in various preclinical studies, including anti-inflammatory, anti-tumor, and anti-cancer activities. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, and to reduce the production of pro-inflammatory cytokines. Further research is needed to determine the clinical potential of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide and to elucidate its mechanism of action.

Synthesis Methods

The synthesis of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide involves the reaction of 5-chloro-2-hydroxy-N-methylbenzamide with furan-2-carbaldehyde in the presence of a base. The reaction proceeds through a nucleophilic addition-elimination mechanism to yield 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide. The synthesis of 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been reported in the literature, and the compound can be obtained in good yields.

Scientific Research Applications

5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been extensively studied for its potential therapeutic applications. The compound has shown promising results in various preclinical studies, including anti-inflammatory, anti-tumor, and anti-cancer activities. 5-chloro-N-(furan-2-ylmethyl)-2-hydroxy-N-methylbenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β.